Cas no 1189106-59-9 (4-Amino-6-bromo-7-methylquinoline)

• Product Name: 4-Amino-6-bromo-7-methylquinoline
• CAS No: 1189106-59-9
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD12674994
• CID: 2616042
• PubChem ID: 45599389
• Update Time: 2025-10-29

4-Amino-6-bromo-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methylquinolin-4-amine
• AKOS025394221
• CS-0338865
• MFCD12674994
• SCHEMBL437848
• 4-Amino-6-bromo-7-methylquinoline
• DTXSID10670935
• 1189106-59-9

• MDL： MFCD12674994
• Inchi： 1S/C10H9BrN2/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10/h2-5H,1H3,(H2,12,13)
• InChI Key： DSLIUGWNXLNDDU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=CN=C2C=C1C)N

Computed Properties

• Exact Mass: 235.99491Da
• Monoisotopic Mass: 235.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

4-Amino-6-bromo-7-methylquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Additional information on 4-Amino-6-bromo-7-methylquinoline

4-Amino-6-Bromo-7-Methylquinoline: A Comprehensive Overview

The compound 4-Amino-6-Bromo-7-Methylquinoline, identified by the CAS number 1189106-59-9, is a significant molecule in the field of organic chemistry and pharmacology. This quinoline derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a quinoline ring system with substituents at positions 4, 6, and 7, specifically an amino group (-NH2), a bromine atom (Br), and a methyl group (-CH3), respectively.

The synthesis of 4-Amino-6-Bromo-7-Methylquinoline involves multi-step organic reactions, often utilizing bromination, methylation, and amination techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in biological studies. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

In terms of physical properties, 4-Amino-6-Bromo-7-Methylquinoline exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials. Additionally, the compound demonstrates moderate fluorescence quantum yields under certain conditions, making it a candidate for fluorescent sensing applications.

The biological activity of 4-Amino-6-Bromo-7-Methylquinoline has been extensively studied. Recent research highlights its potent anti-inflammatory properties, attributed to its ability to inhibit cyclooxygenase (COX) enzymes. In vitro assays have shown that this compound effectively reduces inflammation markers such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). Furthermore, studies on its anti-cancer activity reveal selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells.

The substitution pattern on the quinoline ring plays a critical role in determining the compound's pharmacokinetic properties. The amino group at position 4 enhances solubility and bioavailability, while the bromine atom at position 6 contributes to lipophilicity, aiding in cellular uptake. The methyl group at position 7 further modulates these properties, balancing between hydrophilicity and lipophilicity for optimal drug delivery.

In recent years, computational chemistry tools have been employed to predict the binding affinity of 4-Amino-6-Bromo-7-Methylquinoline with various therapeutic targets. Molecular docking studies suggest strong interactions with kinases involved in cancer progression, such as tyrosine kinase inhibitors (TKIs). These findings underscore its potential as a lead compound for developing targeted therapies.

The environmental impact of synthesizing and using 4-Amino-6-Bromo-7-Methylquinoline has also been evaluated. Researchers have developed eco-friendly synthesis routes that minimize waste generation and utilize renewable resources. Green chemistry principles are increasingly being integrated into the production process to ensure sustainability without compromising product quality.

In conclusion, 4-Amino-6-Bromo-7-Methylquinoline, with its unique structural features and diverse biological activities, represents a promising molecule for various applications in medicine and materials science. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important compound in contemporary chemical research.